Cas no 1805949-94-3 (Methyl 4-bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 4-bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805949-94-3
• MF: C₉H₇Br₂F₂NO₂
• MW: 358.962188005447
• CID: 4866619
• Update Time: 2025-10-28

Methyl 4-bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H7Br2F2NO2/c1-16-9(15)6-5(11)2-4(3-10)14-7(6)8(12)13/h2,8H,3H2,1H3
• InChI Key： HIXSBZGPFUSHRE-UHFFFAOYSA-N
• SMILES： BrC1C=C(CBr)N=C(C(F)F)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate

Methyl 4-bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805949-94-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1805949-94-3, is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of bromo and difluoromethyl substituents, make it an attractive building block for further chemical modifications and derivatization.

The< strong>pyridine-3-carboxylate moiety in this compound contributes to its versatility, allowing for diverse reactions such as nucleophilic substitution, condensation, and coupling reactions. These properties are particularly valuable in the development of novel therapeutic agents, where precise control over molecular structure is essential for achieving desired pharmacological effects. Recent advancements in synthetic methodologies have further enhanced the utility of this compound, enabling more efficient and scalable production processes.

In recent years, there has been a growing interest in the use of< strong>difluoromethyl groups in drug design due to their ability to improve metabolic stability and binding affinity. The incorporation of this group into the< strong>4-bromo-6-(bromomethyl)pyridine framework of Methyl 4-bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate adds an additional layer of functionality that can be exploited to fine-tune the pharmacokinetic and pharmacodynamic properties of derived compounds. This has led to several innovative approaches in the development of small-molecule drugs with enhanced efficacy and reduced side effects.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The bromo substituents provide excellent handles for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Furthermore, the< strong>bromomethyl group allows for further functionalization via nucleophilic addition reactions, enabling the introduction of diverse pharmacophores.

The< strong>methyl ester group at the 3-position of the pyridine ring offers another avenue for chemical manipulation. Esterases can be employed to hydrolyze this group, yielding a free carboxylic acid that can be further modified through amide bond formation or other carboxylic acid-centric reactions. This flexibility makes Methyl 4-bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate a valuable scaffold for medicinal chemists seeking to develop novel drug candidates.

Recent studies have also highlighted the potential of this compound in the development of antiviral agents. The combination of bromo and difluoromethyl groups can influence both the electronic properties and steric environment of derived molecules, which are critical factors in viral protease inhibition. By leveraging these structural features, researchers have been able to design highly potent inhibitors with improved selectivity and resistance profiles.

The synthesis of Methyl 4-bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Advanced catalytic systems and green chemistry principles have been increasingly employed to optimize these processes, reducing waste and improving yields. For instance, palladium-catalyzed cross-coupling reactions have enabled efficient introduction of bromo and difluoromethyl substituents, while flow chemistry techniques have facilitated scalable production under mild conditions.

The compound's stability under various reaction conditions has also been a subject of investigation. Studies have demonstrated that proper shielding strategies can protect sensitive functional groups from unwanted side reactions, ensuring high fidelity during synthetic manipulations. Additionally, computational modeling has played a crucial role in predicting reaction outcomes and optimizing synthetic routes before experimental implementation.

In conclusion, Methyl 4-bromo-6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805949-94-3) is a multifaceted intermediate with broad applications in pharmaceutical research and development. Its unique structural attributes enable diverse chemical modifications, making it an indispensable tool for medicinal chemists aiming to discover novel therapeutic agents. As synthetic methodologies continue to evolve, the utility of this compound is expected to expand even further, driving innovation across multiple therapeutic areas.